2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride

• IUPAC Name: dichloroiron;N-(2,6-dimethylphenyl)-1-[6-[N-(2,6-dimethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine
• InChI: InChI=1S/C25H27N3.2ClH.Fe/c1-16-10-7-11-17(2)24(16)26-20(5)22-14-9-15-23(28-22)21(6)27-25-18(3)12-8-13-19(25)4;;;/h7-15H,1-6H3;2*1H;/q;;;+2/p-2
• InChI Key: LDFQFEFEKCCNEF-UHFFFAOYSA-L
• Canonical SMILES: CC1=C(C(=CC=C1)C)N=C(C)C2=NC(=CC=C2)C(=NC3=C(C=CC=C3C)C)C.Cl[Fe]Cl
• Molecular Formula: C25H27Cl2FeN3
• Molecular Weight: 496.2 g/mol

Description

2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride (BDEIP) is an inorganic compound composed of iron chloride and 2,6-bis[1-(2,6-dimethylphenylimino)-ethyl]pyridine. BDEIP is an important reagent in organic synthesis and has a wide range of applications in scientific research.

Mechanism of Action

The mechanism of action of 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride is based on its ability to catalyze a variety of organic reactions. It acts as a Lewis acid and binds to the substrate molecules, forming a complex. This complex then undergoes a reaction, leading to the formation of the desired product.
Biochemical and Physiological Effects
2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable and non-toxic. It is also a highly selective catalyst and can be used in a wide range of reactions. However, it can be difficult to purify, and it is not suitable for use in reactions that require high temperatures or pressures.

Future Directions

1. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to synthesize a wide range of organic compounds, including pharmaceuticals, pesticides, and fluorescent dyes.
2. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to catalyze the synthesis of polymers.
3. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to catalyze the synthesis of heterocyclic compounds.
4. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to catalyze photochemical reactions.
5. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to synthesize compounds with specific physical and chemical properties.
6. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to develop new catalytic processes.
7. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to develop new methods for the synthesis of organic compounds.
8. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to develop new catalysts for a variety of reactions.
9. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to develop new methods for the functionalization of organic molecules.
10. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride could be used to develop new methods for the purification of organic compounds.

Synthesis Methods

2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride can be synthesized in a three-step process. First, 2,6-bis[1-(2,6-dimethylphenylimino)-ethyl]pyridine is reacted with thionyl chloride to form 2,6-bis[1-(2,6-dimethylphenylimino)-ethyl]pyridine sulfonyl chloride. Second, the sulfonyl chloride is reacted with iron(II) chloride to form 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride. Finally, the resulting 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride is purified by recrystallization.

Scientific Research Applications

2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride is widely used in scientific research due to its ability to catalyze a variety of organic reactions. It is used in the synthesis of heterocyclic compounds, photochemical reactions, and the synthesis of polymers. 2,6-Bis-[1-(2,6-dimethylphenylimino)-ethyl]pyridine iron(II) chloride is also used in the synthesis of pharmaceuticals and pesticides, as well as in the synthesis of fluorescent dyes.